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Compound of Interest

Compound Name: 3-Amino-4(3H)-quinazolinone

Cat. No.: B084453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a robust and well-documented two-step synthetic pathway

for the preparation of 3-Amino-4(3H)-quinazolinone, a crucial scaffold in medicinal chemistry,

starting from the readily available precursor, anthranilic acid. The synthesis proceeds through

the formation of an intermediate, isatoic anhydride, followed by cyclization with hydrazine.

I. Synthetic Pathway Overview
The synthesis of 3-Amino-4(3H)-quinazolinone from anthranilic acid is efficiently achieved via

a two-step process. The first step involves the conversion of anthranilic acid to isatoic

anhydride. The subsequent reaction of isatoic anhydride with hydrazine hydrate yields the final

product.
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Anthranilic Acid Isatoic Anhydride
(2H-1,3-Benzoxazine-2,4(1H)-dione)

 Phosgene (COCl₂) or Triphosgene 3-Amino-4(3H)-quinazolinone Hydrazine Hydrate (N₂H₄·H₂O)

Preparation

Reaction

Work-up

Dissolve Anthranilic Acid
in HCl(aq)

Filter Solution

Introduce Phosgene Gas
(T < 50°C)

Precipitate Forms

Filter Precipitate

Wash with Water

Dry the Product

 

Reaction

Work-up

Suspend Isatoic Anhydride
in Ethanol

Add Hydrazine Hydrate

Reflux the Mixture

Cool to Room Temperature

Filter Precipitate

Recrystallize from Ethanol

Dry the Product
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Step 1: Nucleophilic Attack

Step 2: Ring Opening

Step 3: Intramolecular Cyclization

Step 4: Dehydration

Isatoic Anhydride

Tetrahedral Intermediate

+ H₂N-NH₂

Hydrazine

2-Aminobenzoylhydrazine Intermediate

- CO₂

Cyclized Intermediate

3-Amino-4(3H)-quinazolinone

- H₂O
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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